Cas no 1369851-30-8 (3,4-Bis(cyclopropylmethoxy)benzoic acid)

3,4-Bis(cyclopropylmethoxy)benzoic acid is a substituted benzoic acid derivative featuring cyclopropylmethoxy groups at the 3- and 4-positions. This structural modification enhances its utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The cyclopropylmethoxy substituents contribute to increased lipophilicity and potential metabolic stability, making it valuable for drug discovery efforts. Its well-defined aromatic core allows for further functionalization, enabling the synthesis of more complex molecules. The compound is typically characterized by high purity and consistent performance in coupling reactions. Its stability under standard laboratory conditions ensures reliable handling and storage. Researchers favor this derivative for its versatility in medicinal chemistry and material science applications.
3,4-Bis(cyclopropylmethoxy)benzoic acid structure
1369851-30-8 structure
Product Name:3,4-Bis(cyclopropylmethoxy)benzoic acid
CAS No:1369851-30-8
MF:C15H18O4
MW:262.301024913788
MDL:MFCD28016548
CID:3163092
Update Time:2025-05-23

3,4-Bis(cyclopropylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-Bis(cyclopropylmethoxy)benzoic acid
    • AK187842
    • Benzoic acid, 3,4-bis(cyclopropylMethoxy)-
    • MDL: MFCD28016548
    • Inchi: 1S/C15H18O4/c16-15(17)12-5-6-13(18-8-10-1-2-10)14(7-12)19-9-11-3-4-11/h5-7,10-11H,1-4,8-9H2,(H,16,17)
    • InChI Key: FMGSFZUGHYOLAL-UHFFFAOYSA-N
    • SMILES: O(C1=CC(C(=O)O)=CC=C1OCC1CC1)CC1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 322
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.8

3,4-Bis(cyclopropylmethoxy)benzoic acid Pricemore >>

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Additional information on 3,4-Bis(cyclopropylmethoxy)benzoic acid

Recent Advances in the Study of 3,4-Bis(cyclopropylmethoxy)benzoic acid (CAS: 1369851-30-8)

In recent years, 3,4-Bis(cyclopropylmethoxy)benzoic acid (CAS: 1369851-30-8) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 3,4-Bis(cyclopropylmethoxy)benzoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. These advancements not only enhance the scalability of the compound but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

From a biological perspective, 3,4-Bis(cyclopropylmethoxy)benzoic acid has demonstrated promising activity in various in vitro and in vivo models. Studies have highlighted its potential as an anti-inflammatory agent, with mechanisms of action involving the modulation of key signaling pathways such as NF-κB and MAPK. Additionally, its role in inhibiting specific enzymes involved in oxidative stress has sparked interest in its application for neurodegenerative diseases.

Recent preclinical trials have further elucidated the pharmacokinetic and pharmacodynamic properties of 3,4-Bis(cyclopropylmethoxy)benzoic acid. The compound exhibits favorable bioavailability and a relatively long half-life, making it a viable candidate for further development. However, challenges such as metabolic stability and tissue-specific distribution remain areas of active investigation.

In conclusion, 3,4-Bis(cyclopropylmethoxy)benzoic acid represents a compound with substantial therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities and refine its synthetic pathways. As the scientific community delves deeper into its mechanisms and applications, this compound may soon transition from the laboratory to clinical trials, offering new avenues for treating a range of diseases.

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